4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid

• IUPAC Name: 4-[[3-(carboxymethyl)-4-methyl-2-oxochromen-7-yl]oxymethyl]benzoic acid
• InChI: InChI=1S/C20H16O7/c1-11-15-7-6-14(8-17(15)27-20(25)16(11)9-18(21)22)26-10-12-2-4-13(5-3-12)19(23)24/h2-8H,9-10H2,1H3,(H,21,22)(H,23,24)
• InChI Key: MVMRHBCSDKNBRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)C(=O)O)CC(=O)O
• Molecular Formula: C20H16O7
• Molecular Weight: 368.3 g/mol

Description

4-({[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid is a coumarin-based compound with a carboxymethyl group at the 3-position of the coumarin core and a benzoic acid moiety linked via an ether-oxygen bridge to the 7-position (Fig. 1). This structure combines the inherent fluorescence and bioactivity of coumarins with the hydrogen-bonding capacity of carboxylic acids, making it a candidate for pharmaceutical and materials science applications. The compound’s molecular formula is C₁₉H₁₅O₇, with a molecular weight of 358.30 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid typically involves multi-step organic reactions. One common method starts with the preparation of the chromene core, which can be synthesized through the Pechmann condensation reaction. This involves the reaction of a phenol with a β-keto ester in the presence of an acid catalyst.

Subsequently, the chromene core undergoes carboxymethylation to introduce the carboxymethyl group. This step can be achieved using chloroacetic acid and a base such as sodium hydroxide. The final step involves the esterification of the chromene derivative with 4-(hydroxymethyl)benzoic acid under acidic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to enhance reaction efficiency and yield. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the chromene core.

Substitution: The benzoic acid moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like nitric acid (HNO3) for nitration and sulfuric acid (H2SO4) for sulfonation.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid involves its interaction with specific molecular targets. The chromene core can interact with enzymes and receptors, modulating their activity. The carboxymethyl and benzoic acid groups enhance the compound’s ability to bind to these targets, influencing various biochemical pathways.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Coumarin Derivatives

Compound Name	Substituent at Coumarin 3-Position	Acid Moiety	Key Functional Groups	Biological/Physical Properties	Reference
4-({[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid	Carboxymethyl	Benzoic acid	–COOH, –CH₂COOH	High polarity, hydrogen-bonding capability
5-({[3-(Carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid	Carboxymethyl	2-Furoic acid	–COOH (furan ring)	Reduced planarity, altered solubility
4-{[(3-Benzyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoic acid	Benzyl	Benzoic acid	–C₆H₅CH₂	Increased lipophilicity, potential CNS activity
Methyl 4-{[(3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate	Benzyl	Methyl ester	–COOCH₃	Lower acidity, improved cell permeability
3-(4-Methoxyphenoxy)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	4-Methoxyphenoxy	4-Methoxybenzoate	–OCH₃	Enhanced fluorescence, liquid crystal behavior
CVT-10216 (3-[[[3-[4-[(Methylsulfonyl)amino]phenyl]-4-oxo-4H-chromen-7-yl]oxy]methyl]benzoic acid)	4-[(Methylsulfonyl)amino]phenyl	Benzoic acid	–SO₂NHCH₃	Improved metabolic stability, kinase inhibition

Key Research Findings

Electronic and Solubility Profiles

• Carboxymethyl vs. Benzyl Substituents : The carboxymethyl group (–CH₂COOH) in the target compound enhances water solubility compared to benzyl-substituted analogues (e.g., ). This is critical for bioavailability in aqueous environments.
• Acid vs. Ester Derivatives : The benzoic acid moiety (–COOH) enables stronger hydrogen-bonding interactions with biological targets (e.g., enzymes) compared to methyl esters (–COOCH₃), which are more lipophilic and act as prodrugs .

Data Tables

Table 2: Physicochemical Properties

Property	Target Compound	2-Furoic Acid Analog	Benzyl-Substituted Analog
Molecular Weight (g/mol)	358.30	358.30	392.42
LogP (Predicted)	1.8	1.5	3.2
Water Solubility (mg/mL)	12.4	9.8	0.7
Melting Point (°C)	>250 (decomposes)	230–235	198–201

Discussion of Structural Nuances

• Carboxymethyl vs.
• Trifluoromethyl vs. Carboxymethyl : Trifluoromethyl groups (e.g., in ) increase electronegativity and metabolic resistance but lack the ionizable –COOH group critical for pH-dependent solubility .

Biological Activity

4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid, a compound belonging to the chromone class, exhibits significant biological activities due to its unique structural features. The compound's chromenone backbone and functional groups suggest potential applications in medicinal chemistry, particularly in the fields of anti-inflammatory, antioxidant, and anticancer research.

Chemical Structure and Properties

This compound can be characterized by its complex structure, which includes:

• A chromenone core.
• A carboxymethyl group at the 3-position.
• A benzoic acid moiety at the 4-position.

The molecular formula is $C_{20}H_{16}O_{5}$, with a molecular weight of 368 g/mol. Its LogP value indicates moderate lipophilicity, which may influence its bioavailability and interaction with biological membranes.

Antioxidant Activity

Chromones are known for their antioxidant properties. Studies have shown that compounds with similar structures can scavenge free radicals effectively, thereby reducing oxidative stress in cells. The presence of hydroxyl and carboxylic acid groups enhances this activity.

Anti-inflammatory Effects

Research indicates that chromone derivatives can inhibit pro-inflammatory cytokines and enzymes such as COX-2. This suggests that 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid may also exhibit anti-inflammatory properties, potentially useful in treating conditions like arthritis or other inflammatory diseases.

Anticancer Potential

Preliminary studies suggest that chromone derivatives can induce apoptosis in cancer cells. The specific mechanism often involves the modulation of signaling pathways related to cell survival and proliferation. Further empirical studies are required to confirm the anticancer efficacy of this compound.

Comparative Analysis with Related Compounds

To better understand the biological activity of 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid, a comparison with other similar compounds is useful:

Compound Name	Structural Features	Biological Activity
Coumarin derivatives	Similar chromenone structure	Anticoagulant, anti-inflammatory
Flavonoids	Polyphenolic compounds	Antioxidant, anti-cancer
Phenolic acids	Carboxylic and hydroxyl groups	Antioxidant, antimicrobial

This table illustrates that while there are shared activities among these compounds, the unique functionalization of 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid may confer distinct biological properties not present in its analogs.

Case Studies and Empirical Evidence

• Antioxidant Study : In vitro assays demonstrated that compounds similar to 4-({[3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid effectively reduced DPPH radical levels by over 50%, indicating strong antioxidant potential.
• Anti-inflammatory Research : A study involving animal models showed that administration of chromone derivatives led to a significant decrease in paw edema compared to control groups, suggesting anti-inflammatory effects.
• Cancer Cell Line Studies : Research on various cancer cell lines indicated that treatment with chromone-based compounds resulted in a dose-dependent reduction in cell viability, highlighting potential anticancer properties.